Cas no 2640974-62-3 (4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine)
4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
- F6753-0949
- 2640974-62-3
- AKOS040724477
- 4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
-
- Inchi: 1S/C13H20N4O3/c1-10-14-12(15-20-10)9-16-6-7-19-11(8-16)13(18)17-4-2-3-5-17/h11H,2-9H2,1H3
- InChI Key: GKMZZQAHZCFJIX-UHFFFAOYSA-N
- SMILES: O1CCN(CC2=NOC(C)=N2)CC1C(N1CCCC1)=O
Computed Properties
- Exact Mass: 280.15354051g/mol
- Monoisotopic Mass: 280.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 71.7Ų
4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6753-0949-2μmol |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0949-5μmol |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0949-10μmol |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0949-20μmol |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0949-1mg |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6753-0949-2mg |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0949-3mg |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0949-4mg |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6753-0949-5mg |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0949-10mg |
4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640974-62-3 | 10mg |
$118.5 | 2023-09-07 |
4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
Chemical Profile of 4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640974-62-3)
4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine, identified by its CAS number 2640974-62-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its intricate molecular architecture, which includes a morpholine ring fused with a pyrrolidine moiety and an oxadiazole substituent. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.
The 5-Methyl-1,2,4-oxadiazole core of this molecule is a key pharmacophore that has been extensively studied for its potential bioactivity. Oxadiazole derivatives are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The methyl group at the 5-position of the oxadiazole ring enhances the lipophilicity of the compound, facilitating better membrane penetration and potentially improving oral bioavailability. This structural feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.
The pyrrolidine-1-carbonyl moiety in the molecular structure introduces another layer of complexity, contributing to the compound's overall reactivity and biological interactions. Pyrrolidine derivatives are commonly found in biologically active molecules due to their ability to form stable hydrogen bonds with target proteins. In this context, the pyrrolidine carboxyl group may serve as a critical anchor point for binding to specific biological targets, enhancing the compound's potential as an inhibitor or modulator of cellular processes.
The morpholine ring further enriches the pharmacological profile of this compound by providing additional hydrogen bonding sites and influencing its solubility characteristics. Morpholine derivatives are widely used in pharmaceuticals due to their stability and compatibility with various biological systems. The combination of these three heterocyclic rings—oxadiazole, pyrrolidine, and morpholine—creates a multifaceted scaffold that is likely to interact with multiple biological pathways simultaneously.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in cancer progression and inflammation. Specifically, preliminary simulations indicate potential binding interactions with kinases and phosphodiesterases, which are key targets in oncology and immunology research.
In parallel, experimental investigations have begun to validate these computational findings. In vitro assays have demonstrated that derivatives of this class exhibit dose-dependent inhibition of selected enzymatic targets. Notably, the 5-Methyl-1,2,4-oxadiazol component appears to be critical for maintaining inhibitory activity, suggesting that further optimization around this core structure could yield even more potent agents.
The morpholine and pyrrolidine moieties also contribute significantly to the compound's overall pharmacological profile. The morpholine ring enhances solubility while maintaining structural integrity under physiological conditions, whereas the pyrrolidine carboxyl group provides a site for covalent or non-covalent interactions with biological targets. These features make the compound an attractive candidate for further development into a lead compound for novel therapeutic agents.
One particularly promising application area for this compound is in oncology research. Cancer cells often exhibit dysregulated signaling pathways involving kinases and other enzymes targeted by oxadiazole derivatives. The structural features of 4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine suggest that it could interfere with these pathways by inhibiting key enzymes or modulating protein-protein interactions.
Additionally, inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease involve similar enzymatic targets that could be modulated by this compound. The ability to interact with multiple disease pathways simultaneously makes it a versatile candidate for broad therapeutic applications.
The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step organic synthesis is required to construct the oxadiazole core while integrating the morpholine and pyrrolidine moieties without compromising yield or purity. Recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples suitable for biological testing.
The development of novel synthetic routes has also enabled greater flexibility in modifying the structure of this compound for optimization purposes. By varying substituents on the oxadiazole ring or introducing different functional groups at the pyrrolidine or morpholine positions, researchers can fine-tune its bioactivity profile to target specific diseases or biological processes more effectively.
In conclusion,4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640974-62-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups positions it as a valuable candidate for further exploration in drug discovery efforts aimed at treating cancer and inflammatory diseases.
2640974-62-3 (4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)